Glycine, L-gamma-glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinyl-
Glycine, L-gamma-glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinyl-
Brand Name:
Vulcanchem
CAS No.:
101038-93-1
VCID:
VC0030436
InChI:
InChI=1S/C19H24N4O6S/c20-13(19(28)29)5-6-16(24)23(8-17(25)26)18(27)14(21)10-30-9-11-7-22-15-4-2-1-3-12(11)15/h1-4,7,13-14,22H,5-6,8-10,20-21H2,(H,25,26)(H,28,29)/t13-,14-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CSCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N
Molecular Formula:
C₁₉H₂₄N₄O₆S
Molecular Weight:
436.5 g/mol
Glycine, L-gamma-glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinyl-
CAS No.: 101038-93-1
Reference Standards
VCID: VC0030436
Molecular Formula: C₁₉H₂₄N₄O₆S
Molecular Weight: 436.5 g/mol
| CAS No. | 101038-93-1 |
|---|---|
| Product Name | Glycine, L-gamma-glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinyl- |
| Molecular Formula | C₁₉H₂₄N₄O₆S |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-2-amino-3-(1H-indol-3-ylmethylsulfanyl)propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C19H24N4O6S/c20-13(19(28)29)5-6-16(24)23(8-17(25)26)18(27)14(21)10-30-9-11-7-22-15-4-2-1-3-12(11)15/h1-4,7,13-14,22H,5-6,8-10,20-21H2,(H,25,26)(H,28,29)/t13-,14-/m0/s1 |
| Standard InChIKey | SPWRBJLHCGIPLD-KBPBESRZSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)CSC[C@@H](C(=O)N(CC(=O)O)C(=O)CC[C@@H](C(=O)O)N)N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CSCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CSCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N |
| Synonyms | L-γ-Glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinylglycine; N-[N-L-γ-Glutamyl-S-(1H-indol-3-ylmethyl)-L-cysteinyl]glycine; |
| PubChem Compound | 180942 |
| Last Modified | Nov 11 2021 |
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